
Chemical properties of 1-Benzyl-3-bromo-
1,2,5,6-tetrahydropyridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-Benzyl-3-bromo-1,2,5,6-

tetrahydropyridine

Cat. No.: B1532013 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 1-Benzyl-3-bromo-1,2,5,6-
tetrahydropyridine

Introduction
The tetrahydropyridine scaffold is a privileged heterocyclic motif, forming the core structure of

numerous natural products and synthetic molecules with significant biological activity.[1][2] Its

prevalence in pharmaceuticals, from antiviral to antidepressant agents, underscores its

importance in medicinal chemistry.[2] 1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridine emerges

as a particularly valuable synthetic intermediate within this class. The strategic placement of a

vinyl bromide on the tetrahydropyridine ring, combined with the presence of a stable N-benzyl

protecting group, offers a versatile platform for complex molecular engineering.

This guide provides a comprehensive technical overview of the chemical properties, synthesis,

reactivity, and synthetic utility of 1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridine. It is intended

for researchers, chemists, and drug development professionals seeking to leverage this

building block for the creation of novel chemical entities. The narrative emphasizes the

causality behind experimental design and the strategic application of the molecule's inherent

reactivity.
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1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridine is a solid organic compound whose structure

features a tertiary amine, a benzyl protecting group, and a vinyl bromide functional group.[3]

These elements dictate its physical and chemical behavior, particularly its solubility and

reactivity profile.

Property Value Source

CAS Number 1159982-62-3 [4][5][6]

Molecular Formula C₁₂H₁₄BrN [3][4][6]

Molecular Weight 252.15 g/mol [3][6]

Appearance Solid [3]

Synonyms
1-benzyl-5-bromo-1,2,3,6-

tetrahydropyridine
[5][6]

Topological Polar Surface Area

(TPSA)
3.24 Å² [6]

LogP (Computed) 2.9 - 3.1 [6]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
1 [6]

Rotatable Bond Count 2 [6]

Solubility and Stability: Based on its structure, the compound is expected to be poorly soluble

in water but readily soluble in common organic solvents such as dichloromethane (DCM),

chloroform, ethyl acetate, and tetrahydrofuran (THF). It is generally stable under standard

laboratory conditions, though prolonged exposure to light and air should be avoided to prevent

potential degradation.

Synthesis and Spectroscopic Characterization
While multiple routes to tetrahydropyridines exist, a common and logical approach to

synthesizing the title compound involves the N-benzylation of a pre-existing 3-bromo-1,2,5,6-
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tetrahydropyridine precursor. This strategy leverages the well-established reactivity of

secondary amines with benzyl halides.

Reactants

Reaction Conditions

3-Bromo-1,2,5,6-tetrahydropyridine

Benzyl Bromide

Non-nucleophilic Base (e.g., K₂CO₃, DIPEA)

Aprotic Solvent (e.g., Acetonitrile, DMF)

1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridineSɴ2 Reaction

Key Transformations

1-Benzyl-3-bromo-
1,2,5,6-tetrahydropyridine

Suzuki Coupling
(Ar-B(OH)₂, Pd catalyst)

Heck Reaction
(Alkene, Pd catalyst)

Sonogashira Coupling
(Alkyne, Pd/Cu catalyst)

N-Debenzylation
(H₂, Pd/C)

3-Aryl-1-benzyl-
tetrahydropyridine

3-Vinyl-1-benzyl-
tetrahydropyridine

3-Alkynyl-1-benzyl-
tetrahydropyridine

3-Bromo-1,2,5,6-
tetrahydropyridine (secondary amine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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